1-(3-(4-(4-Acetylphenyl)piperazine-1-carbonyl)azetidin-1-yl)-2-(2-fluorophenoxy)ethanone
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Description
1-(3-(4-(4-Acetylphenyl)piperazine-1-carbonyl)azetidin-1-yl)-2-(2-fluorophenoxy)ethanone is a useful research compound. Its molecular formula is C24H26FN3O4 and its molecular weight is 439.487. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Piperazine derivatives have been synthesized and studied for various biological activities. For instance, 1,2,4-Triazole derivatives containing a piperazine nucleus have been prepared and shown to exhibit promising antimicrobial, antioxidant, antiurease, and anti-α-glucosidase activities. These compounds were synthesized using green chemistry techniques like ultrasound and microwave irradiation, highlighting their potential in the development of new antifungal agents (Arif Mermer et al., 2018).
Antipsychotic Potential
Conformationally constrained butyrophenones with affinities for dopamine and serotonin receptors have been prepared and evaluated as antipsychotic agents. These compounds, including some with piperazine elements, were studied for their pharmacological properties, demonstrating the significant role of the piperazine moiety in contributing to the antipsychotic potential of these molecules (E. Raviña et al., 2000).
Antimicrobial and Antifungal Activities
Azole-containing piperazine derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. Some compounds showed moderate to significant activities, indicating the therapeutic potential of piperazine derivatives in treating microbial infections (Lin-Ling Gan et al., 2010).
Antibacterial Agents
Novel oxazolidinone analogs with piperazine components have demonstrated significant in vitro antibacterial activities against a variety of clinically important human pathogens, suggesting their potential as new antibacterial agents (G. Zurenko et al., 1996).
properties
IUPAC Name |
1-[3-[4-(4-acetylphenyl)piperazine-1-carbonyl]azetidin-1-yl]-2-(2-fluorophenoxy)ethanone |
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InChI |
InChI=1S/C24H26FN3O4/c1-17(29)18-6-8-20(9-7-18)26-10-12-27(13-11-26)24(31)19-14-28(15-19)23(30)16-32-22-5-3-2-4-21(22)25/h2-9,19H,10-16H2,1H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXCVJAZROMIDPM-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)C3CN(C3)C(=O)COC4=CC=CC=C4F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26FN3O4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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